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Compound of Interest

Ethyl 8-(4-heptyloxyphenyl)-8-
Compound Name:
oxooctanoate

Cat. No.: B1343586

Technical Guide: Ethyl 8-(4-heptyloxyphenyl)-8-
oxooctanoate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the publicly available information on Ethyl 8-(4-
heptyloxyphenyl)-8-oxooctanoate. It is important to note that detailed experimental protocols,
comprehensive spectroscopic data, and biological activity studies for this specific compound
are not readily available in peer-reviewed literature. The information presented herein is
compiled from chemical supplier databases and general chemical knowledge.

Core Properties

Ethyl 8-(4-heptyloxyphenyl)-8-oxooctanoate is a chemical compound with the following
identifiers and physical properties:
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Property Value Citation(s)
IUPAC Name ethyl 8-(4-heptyloxyphenyl)-8- G
oxooctanoate
CAS Number 898758-03-7 [1][2][3]
Molecular Formula C23H3604 [1112][3]
Molecular Weight 376.53 g/mol [11121[3]
Predicted Boiling Point 488.5 °C at 760 mmHg [1][4]
Predicted Density 0.992 g/cm?3 [1114]
Predicted Refractive Index 1.489 [1]
Predicted Flash Point 208.3 °C [1]

Synthesis and Characterization

Detailed, peer-reviewed synthesis and characterization protocols for Ethyl 8-(4-
heptyloxyphenyl)-8-oxooctanoate are not available in the public domain. However, a
plausible synthetic route can be proposed based on established organic chemistry reactions.

Proposed Synthetic Workflow

A common method for synthesizing similar keto-esters is through a Friedel-Crafts acylation
reaction. The following diagram illustrates a hypothetical workflow for the synthesis of Ethyl 8-
(4-heptyloxyphenyl)-8-oxooctanoate.
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Hypothetical synthesis workflow for Ethyl 8-(4-heptyloxyphenyl)-8-oxooctanoate.
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Experimental Protocol:

A detailed experimental protocol for this specific synthesis has not been published. A general
procedure would involve the slow addition of ethyl suberoyl chloride to a cooled solution of
heptyloxybenzene and a Lewis acid catalyst (e.g., aluminum chloride) in an inert solvent. The
reaction would be stirred until completion, followed by a standard aqueous work-up and
purification by column chromatography.

Spectroscopic Data

No published spectroscopic data (NMR, IR, MS) for Ethyl 8-(4-heptyloxyphenyl)-8-
oxooctanoate were found. Characterization of the final product would be essential to confirm
its identity and purity.

Biological Activity and Signaling Pathways

There is no available information in scientific literature regarding the biological activity or
potential signaling pathway interactions of Ethyl 8-(4-heptyloxyphenyl)-8-oxooctanoate. For
a novel compound such as this, a typical workflow for initial biological screening is outlined
below.

General Biological Screening Workflow

The following diagram illustrates a general workflow for the initial biological evaluation of a
novel chemical entity.
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General workflow for biological screening of a novel compound.

Experimental Protocols:
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Detailed protocols for these assays are well-established and can be found in standard cell
biology and pharmacology manuals. The choice of specific cell lines and assay conditions
would depend on the therapeutic area of interest.

Safety and Handling

A specific Material Safety Data Sheet (MSDS) for Ethyl 8-(4-heptyloxyphenyl)-8-
oxooctanoate is not widely available. Standard laboratory safety precautions should be taken
when handling this compound. This includes wearing personal protective equipment (PPE)
such as safety glasses, gloves, and a lab coat. Work should be conducted in a well-ventilated
area or a fume hood.

Conclusion

Ethyl 8-(4-heptyloxyphenyl)-8-oxooctanoate is a chemical compound for which basic
identifying and predicted physical properties are available primarily from commercial suppliers.
There is a notable absence of detailed scientific literature on its synthesis, characterization,
and biological activity. The information and workflows provided in this guide are based on
general chemical and biological principles and are intended to serve as a starting point for
researchers interested in further investigating this molecule. Any research on this compound
would require the de novo development and validation of synthetic and analytical methods, as
well as comprehensive biological screening to determine its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1343586#ethyl-8-4-heptyloxyphenyl-8-oxooctanoate-
basic-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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